Cas no 1421283-57-9 (1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline)

• Product Name: 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline
• CAS No: 1421283-57-9
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 1062941
• PubChem ID: 121230744
• Update Time: 2025-10-29

1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline Chemical and Physical Properties

Names and Identifiers

• 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline
• 1-(1-Oxopropyl)-(4S)
• DB-290516
• (2S,4S)-4-Cyclohexyl-1-propionylpyrrolidine-2-carboxylic acid
• (2S,4S)-4-cyclohexyl-1-propanoylpyrrolidine-2-carboxylic acid
• 1421283-57-9

• Inchi： 1S/C14H23NO3/c1-2-13(16)15-9-11(8-12(15)14(17)18)10-6-4-3-5-7-10/h10-12H,2-9H2,1H3,(H,17,18)/t11-,12+/m1/s1
• InChI Key： FNDUAIAJNMDGCJ-NEPJUHHUSA-N
• SMILES： OC([C@@H]1C[C@H](CN1C(CC)=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline

Introduction to 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline (CAS No. 1421283-57-9)

1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline (CAS No. 1421283-57-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of proline, a non-essential amino acid, and features a cyclohexyl group and an oxopropyl moiety, which confer unique structural and functional properties. The compound's potential applications range from the development of novel therapeutic agents to its use in biochemical studies and drug discovery.

The cyclohexyl group in 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline is a key structural feature that contributes to its stability and solubility properties. Cyclohexyl derivatives are often used in the design of drugs due to their ability to enhance lipophilicity and improve pharmacokinetic profiles. This makes 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline an attractive candidate for the development of drugs with improved bioavailability and reduced side effects.

The oxopropyl moiety, on the other hand, introduces a ketone functional group, which can participate in various chemical reactions and interactions. Ketone groups are known for their reactivity and can form hydrogen bonds, which are crucial for molecular recognition and binding processes. In the context of drug design, this feature can be leveraged to enhance the compound's binding affinity to specific targets, such as enzymes or receptors.

Recent studies have explored the potential of 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry investigated the compound's activity as a potential inhibitor of protein kinases, which are key enzymes involved in cell signaling pathways. The results showed that 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline exhibited significant inhibitory effects on several kinases, suggesting its potential as a lead compound for the development of anticancer drugs.

In another study, researchers at the University of California, San Francisco, evaluated the compound's ability to modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular communication and are important targets for many drugs. The study found that 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline could selectively activate certain GPCRs, which could have implications for treating neurological disorders and other conditions mediated by these receptors.

The synthesis of 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline involves several steps, including the protection of the amino group, introduction of the cyclohexyl moiety, and formation of the oxopropyl group. The chiral center at the 4-position is crucial for the compound's biological activity, and enantioselective synthesis methods are often employed to ensure high enantiomeric purity. Recent advancements in asymmetric synthesis techniques have made it possible to produce 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline with high yields and purity levels.

The physicochemical properties of 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the compound's structure and conformational behavior, which are essential for understanding its biological activity.

In terms of safety and toxicity, preliminary studies have shown that 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. Preclinical studies in animal models have demonstrated promising results, with no significant adverse effects observed at effective doses.

The potential applications of 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline extend beyond drug development. The compound can also serve as a valuable tool in biochemical research for studying protein-protein interactions and signaling pathways. Its unique structural features make it an excellent candidate for use in high-throughput screening assays to identify novel drug targets or to optimize existing lead compounds.

In conclusion, 1-(1-Oxopropyl)-(4S)-4-cyclohexyl-L-proline (CAS No. 1421283-57-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties and low toxicity profile, make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.